Cas no 12217-79-7 (Disperse Blue 56)

• Product Name: Disperse Blue 56
• CAS No: 12217-79-7
• MF: C₁₄H₉ClN₂O₄
• MW: 304.685262441635
• CID: 48818
• Update Time: 2026-05-14

Disperse Blue 56 Chemical and Physical Properties

Names and Identifiers

• Disperse Blue 56
• TERASIL BRILLIANT BLUE 3RL
• SAMARON BLUE FBL
• RESOLIN BLUE FBL
• C.I. 63285
• LATYL BLUE BCN
• 1,5-Diamino-2-chloro-4,8-dihydroxy-9,10-anthracenedione
• 1,5-diaminochloro-4,8-dihydroxyanthraquinone
• BLUE 56 (TRANSFER PRINTING DYE)
• Blue 2BLN
• C.I.DISPERSEBLUE56
• Disperse Blue 2BLN
• Serilene Blue RL
• Terasil Blue 3RL

• Inchi： 1S/C14H9ClN2O4/c15-4-3-7(19)10-11(12(4)17)14(21)9-6(18)2-1-5(16)8(9)13(10)20/h1-3,18-19H,16-17H2
• InChI Key： SIRMWLMEYFPGAD-UHFFFAOYSA-N
• SMILES： ClC1C=C(O)C2C(C3=C(N)C=CC(O)=C3C(=O)C=2C=1N)=O

Computed Properties

• Exact Mass: 304.02500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 169
• XLogP3: 2.5

Experimental Properties

• Density: 1.4410 (rough estimate)
• Boiling Point: 129°C (rough estimate)
• Refractive Index: 1.6800 (estimate)
• PSA: 126.64000
• LogP: 2.85340

Additional information on Disperse Blue 56

Disperse Blue 56 (CAS No. 12217-79-7): A Comprehensive Guide to Properties, Applications, and Industry Trends

Disperse Blue 56 (CAS No. 12217-79-7) is a widely used synthetic dye belonging to the disperse dyes category. Known for its vibrant blue hue, this compound is primarily employed in the textile industry for dyeing polyester fabrics and other synthetic fibers. Its excellent color fastness, thermal stability, and compatibility with high-temperature dyeing processes make it a preferred choice for manufacturers. In recent years, the demand for eco-friendly dyes and sustainable textile solutions has surged, placing Disperse Blue 56 under scrutiny for its environmental impact and potential alternatives.

The chemical structure of Disperse Blue 56 features an anthraquinone backbone, which contributes to its lightfastness and resistance to fading. This property is particularly valuable in applications such as athletic wear and outdoor textiles, where exposure to UV radiation is common. With the rise of fast fashion and consumer demand for durable, fade-resistant clothing, the dye's performance characteristics have become increasingly relevant. However, the industry is also exploring biodegradable dyes and low-impact dyeing techniques to address environmental concerns.

One of the most searched questions about Disperse Blue 56 is its compatibility with digital textile printing, a growing trend in the fashion industry. Unlike traditional dyeing methods, digital printing requires dyes with specific particle sizes and dispersion properties. Researchers are investigating modifications to Disperse Blue 56 to optimize its performance in this innovative application. Additionally, the dye's role in circular economy initiatives, such as fabric recycling and upcycling, has sparked interest among sustainability advocates.

From a regulatory perspective, Disperse Blue 56 is not classified as hazardous under major global standards, but its production and disposal must adhere to wastewater treatment guidelines to minimize ecological harm. The textile industry's shift toward zero-liquid discharge (ZLD) systems has prompted dye manufacturers to develop cleaner production processes. Furthermore, the integration of artificial intelligence in dye formulation and application is revolutionizing quality control, reducing waste, and enhancing color consistency.

In conclusion, Disperse Blue 56 remains a cornerstone of synthetic dye chemistry, but its future will likely be shaped by advancements in green chemistry and sustainable manufacturing. As consumers and brands prioritize transparency and environmental responsibility, the dye industry must balance performance with planetary health. Whether through improved formulations or alternative technologies, the evolution of Disperse Blue 56 reflects the broader transformation of the textile sector.